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Solubility Data and Stock Solution Preparation

The table below summarizes the quantitative solubility data for SB-3CT from two reputable biological

suppliers.

Solvent Max Concentration (mg/mL) Max Concentration (mM) Source

DMSO 30.64 - 61 mg/mL 100 - 199.08 mM [1] [2]

Ethanol 6.13 - 10 mg/mL 20 mM [1] [2]

Water Insoluble Insoluble [1]

Protocol for Preparing Stock Solutions

Here is a detailed methodology for preparing stock solutions based on the solubility data.

General Calculation: Use the molecular weight of 306.40 g/mol and the formula: Mass (mg) =
Desired Molarity (mM) × Volume (mL) × Molecular Weight.
Using DMSO:

Saturation Point: Up to 61 mg/mL [1].
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Critical Note: Use fresh, dry DMSO. Moisture-absorbing DMSO can significantly reduce

solubility [1].
Example: To prepare 1 mL of a 100 mM stock solution, dissolve 30.64 mg of SB-3CT in 1 mL

of dry DMSO [2].
Using Ethanol:

Saturation Point: Up to 10 mg/mL [1].
Example: To prepare 1 mL of a 20 mM stock solution, dissolve 6.13 mg of SB-3CT in 1 mL of

ethanol [2].

Important Technical Notes

Aliquot and Store: Prepare small aliquots of your stock solution to avoid repeated freeze-thaw

cycles. Store at -20°C [2].
For In Vivo Studies: If a non-DMSO vehicle is needed for animal studies, a homogeneous

suspension can be prepared using 0.5% Carboxymethyl cellulose (CMC-Na) at a concentration of
≥5 mg/mL [1].

Metabolite Consideration: Be aware that SB-3CT is metabolized in vivo to p-hydroxy SB-3CT,
which is a more potent inhibitor of MMP-9 [3] [4].

Experimental Context from Research

SB-3CT is a selective gelatinase inhibitor, and its application in experiments is well-documented.
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Based on established research protocols, here are typical experimental parameters:

In Vitro Cell Culture: SB-3CT has been used at concentrations such as 0.1 μM in HCC cell lines [1].
In Vivo Administration: Common doses in rodent studies are 25 mg/kg to 50 mg/kg, often

administered via intraperitoneal (i.p.) injection [1] [5].
Key Findings: Treatment with SB-3CT has demonstrated significant efficacy in reducing brain lesion

volume after injury and preserving neurons, leading to improved behavioral and neurological
outcomes [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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